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Compound of Interest

Compound Name: NBI-961

Cat. No.: B12368662 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed information on the solubility of NBI-961 and

comprehensive protocols for its preparation in in vitro experiments. NBI-961 is a potent and

bifunctional inhibitor of NIMA-related kinase 2 (NEK2), inducing its proteasomal degradation

and leading to G2/mitosis arrest and apoptosis in cancer cells, such as diffuse large B cell

lymphoma (DLBCL) cells.[1][2][3]

Data Presentation: NBI-961 Properties and Storage
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Property Value Notes

Molecular Weight 568.61 g/mol

Formula C₂₈H₂₇F₃N₆O₂S

CAS Number 2225902-98-5

Solubility
DMSO: 100 mg/mL (175.87

mM)

Requires sonication for

complete dissolution.[1]

Warming to 37°C can aid

solubility.[1]

Appearance Light yellow to yellow solid

Storage (Powder) -20°C for up to 3 years

Storage (Stock Solution)
-20°C for up to 1 month; -80°C

for up to 6 months

Aliquoting is recommended to

avoid repeated freeze-thaw

cycles.[4]

Experimental Protocols
Protocol 1: Preparation of NBI-961 Stock Solution (10
mM in DMSO)
Materials:

NBI-961 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath

Procedure:

Calculate the required mass of NBI-961:
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For 1 mL of a 10 mM stock solution, the required mass is:

Mass (g) = 10 mmol/L * 0.001 L * 568.61 g/mol = 0.0056861 g = 5.69 mg

Weigh NBI-961:

Carefully weigh out 5.69 mg of NBI-961 powder and place it into a sterile microcentrifuge

tube.

Dissolve in DMSO:

Add 1 mL of DMSO to the tube containing the NBI-961 powder.

Aid Dissolution:

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, place the tube in an ultrasonic bath for 10-15

minutes.[1] Gentle warming to 37°C can also be applied.[1]

Visually inspect the solution to ensure there are no visible particles.

Storage:

Aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile

microcentrifuge tubes.

Store the aliquots at -20°C or -80°C.[4]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
Materials:

10 mM NBI-961 stock solution in DMSO

Appropriate cell culture medium

Sterile microcentrifuge tubes
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Pipettes and sterile tips

Procedure:

Thaw Stock Solution:

Thaw a single aliquot of the 10 mM NBI-961 stock solution at room temperature.

Prepare Intermediate Dilutions (if necessary):

For lower final concentrations, it is advisable to perform one or more serial dilutions of the

stock solution in cell culture medium or DMSO.

Prepare Final Working Solution:

Dilute the 10 mM stock solution or an intermediate dilution into the final cell culture

medium to achieve the desired experimental concentration. For example, to prepare 1 mL

of a 10 µM working solution from a 10 mM stock, add 1 µL of the stock solution to 999 µL

of cell culture medium.

Note on Vehicle Control: It is crucial to prepare a vehicle control with the same final

concentration of DMSO as the highest concentration of NBI-961 used in the experiment.

[2] For instance, if the final concentration of NBI-961 is 10 µM, the vehicle control should

contain 0.1% DMSO.

Apply to Cells:

Mix the final working solution gently by pipetting and add it to your cell cultures.

Typical effective concentrations in DLBCL cell lines range from the low nanomolar to the

sub-micromolar range (e.g., 25 nM, 80 nM, 240 nM).[2] The minimal effective

concentration has been noted to be as low as 7.8 nM.[2]

Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b12368662?utm_src=pdf-body
https://www.benchchem.com/product/b12368662?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10932871/
https://www.benchchem.com/product/b12368662?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10932871/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10932871/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12368662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation Storage Working Solution Preparation

Experiment

Weigh NBI-961 Powder Add DMSO Vortex & Sonicate at 37°C Aliquot into single-use tubes Store at -20°C or -80°C Thaw Stock Aliquot Dilute in Cell Culture Medium

Treat Cells

Vehicle Control (DMSO)

Click to download full resolution via product page

Caption: Experimental workflow for the preparation of NBI-961.
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Caption: NBI-961 mechanism of action on the NEK2 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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